Methyl 2-acetyl-5-chlorobenzoate
Overview
Description
Methyl 2-acetyl-5-chlorobenzoate is a chemical compound that is widely used in scientific research. It is a derivative of benzoic acid and is commonly referred to as MACB. MACB is a white crystalline solid that is soluble in organic solvents and has a melting point of 75-77°C. This compound is used in a variety of research applications including organic synthesis, drug discovery, and biochemical analysis.
Scientific Research Applications
Crystallography
“Methyl 2-acetyl-5-chlorobenzoate” has been used in crystallographic studies . The crystal structure of this compound has been determined, providing valuable information about its molecular geometry and intermolecular interactions .
Pharmaceutical Synthesis
“Methyl 2-acetyl-5-chlorobenzoate” is an important intermediate in pharmaceutical synthesis . It has broad application prospects in the synthesis of various pharmaceutical compounds .
STAT3 Signaling Pathway Inhibitors: It can be used in the synthesis of benzyloxyphenyl methylaminophenol derivatives, which act as inhibitors of the STAT3 signaling pathway . This pathway is involved in many cellular processes such as cell growth and apoptosis, and its dysregulation is associated with various diseases, including cancer .
Kainate Receptor Modulators: “Methyl 2-acetyl-5-chlorobenzoate” can also be used in the synthesis of new oxazole[4,5-c]quinolin-4-one derivatives, which are modulators of kainate receptors . These receptors are a type of glutamate receptor, which are involved in excitatory neurotransmission in the brain .
Potassium Channel Modulators: This compound can be used in the synthesis of potassium channel modulators . Potassium channels play key roles in maintaining the resting potential of cells, regulating cell volume, and controlling the electrical excitability of neurons .
Plasminogen Activator Inhibitor-1 Inhibitors: “Methyl 2-acetyl-5-chlorobenzoate” can be used in the synthesis of inhibitors of plasminogen activator inhibitor-1 . This protein is a major inhibitor of fibrinolysis, and its inhibitors are being investigated for the treatment of various conditions, including cardiovascular disease and cancer .
Material Science
In material science, “Methyl 2-acetyl-5-chlorobenzoate” can be used in the synthesis of various materials . Its properties, such as its molecular weight and structure, make it suitable for use in this field .
Mechanism of Action
Target of Action
It is known that benzylic compounds often interact with various enzymes and receptors in the body .
Mode of Action
Methyl 2-acetyl-5-chlorobenzoate, like other benzylic compounds, may undergo reactions at the benzylic position, such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the compound’s structure and, consequently, its interaction with its targets.
Biochemical Pathways
It’s known that benzylic compounds can influence various biochemical pathways due to their reactivity .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Methyl 2-acetyl-5-chlorobenzoate. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s reactivity and its interactions with its targets .
properties
IUPAC Name |
methyl 2-acetyl-5-chlorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClO3/c1-6(12)8-4-3-7(11)5-9(8)10(13)14-2/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRIZRWIVKZXLBP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=C(C=C1)Cl)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-acetyl-5-chlorobenzoate | |
CAS RN |
1210474-89-7 |
Source
|
| Record name | methyl 2-acetyl-5-chlorobenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
